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Compound of Interest

Compound Name: 1,5-Dimethylpiperazin-2-one

Cat. No.: B1357911

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,5-Dimethylpiperazin-2-one,
including its chemical identity, physicochemical properties, a proposed synthesis protocol, and
relevant safety information. This document is intended to serve as a valuable resource for
professionals in the fields of chemical research and drug development.

Chemical Identity and Properties

1,5-Dimethylpiperazin-2-one is a disubstituted piperazinone, a class of heterocyclic
compounds that are of interest in medicinal chemistry due to their diverse biological activities.

Identifier Value

IUPAC Name 1,5-Dimethyl-2-piperazinone
CAS Number 74879-13-3

Chemical Formula CeH12N20

Molecular Weight 128.17 g/mol

Canonical SMILES CC1CN(C(=0)CNC1)C

InChl Key Not available in public databases
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Physicochemical Data:

A comprehensive set of experimentally determined physicochemical data for 1,5-
Dimethylpiperazin-2-one is not readily available in public chemical databases. For research
and development purposes, it is recommended that these properties, such as melting point,
boiling point, and solubility, be determined experimentally.

Proposed Synthesis

A plausible and efficient method for the synthesis of 1,5-Dimethylpiperazin-2-one is the N-
alkylation of 5-methylpiperazin-2-one. This method involves the introduction of a methyl group
at the N1 position of the piperazinone ring.

Experimental Protocol: N-Alkylation of 5-
Methylpiperazin-2-one
This protocol is a general procedure and may require optimization for specific laboratory

conditions and scales.

Materials:

5-Methylpiperazin-2-one

o Methyl iodide (or another suitable methylating agent)

e Asuitable base (e.g., potassium carbonate, sodium hydride)

e Anhydrous polar aprotic solvent (e.g., N,N-Dimethylformamide (DMF), Acetonitrile)
e Deionized water

» Organic extraction solvent (e.g., Dichloromethane, Ethyl acetate)

e Brine (saturated aqueous sodium chloride solution)

e Anhydrous magnesium sulfate or sodium sulfate

Procedure:

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1357911?utm_src=pdf-body
https://www.benchchem.com/product/b1357911?utm_src=pdf-body
https://www.benchchem.com/product/b1357911?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stirrer and
under an inert atmosphere (e.g., nitrogen or argon), dissolve 5-methylpiperazin-2-one in the
chosen anhydrous solvent.

Addition of Base: Add the base to the solution. The amount of base will depend on its
strength and the desired reaction conditions.

Addition of Methylating Agent: Slowly add the methylating agent (e.g., methyl iodide) to the
reaction mixture at a controlled temperature (e.g., 0 °C or room temperature).

Reaction Monitoring: Monitor the progress of the reaction by a suitable analytical technique,
such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry
(LC-MS).

Work-up: Upon completion, quench the reaction by the careful addition of water.

Extraction: Transfer the mixture to a separatory funnel and extract the product with an
organic solvent.

Washing: Wash the combined organic layers with water and then with brine to remove any
remaining inorganic impurities.

Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.qg.,
magnesium sulfate), filter, and concentrate the solvent under reduced pressure to obtain the
crude product.

Purification: Purify the crude 1,5-Dimethylpiperazin-2-one using an appropriate technique,
such as column chromatography or distillation, to yield the final product of high purity.

Synthesis Workflow Diagram
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Synthesis Workflow for 1,5-Dimethylpiperazin-2-one

Reactants
5-Methylpiperazin-2-one Methylating Agent (e.g., CH3I) Base (e.g., K2CO3)
Process
A 0 A dro 0
AQ 0 0 D 0
P 0 0 0 ograp
Product

1,5-Dimethylpiperazin-2-one

Click to download full resolution via product page

Caption: A logical workflow for the synthesis of 1,5-Dimethylpiperazin-2-one.

Safety and Handling

Detailed toxicological data for 1,5-Dimethylpiperazin-2-one is not available. Standard
laboratory safety precautions should be followed when handling this compound and its
precursors. This includes the use of personal protective equipment (PPE) such as safety
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glasses, gloves, and a lab coat. All manipulations should be performed in a well-ventilated
fume hood. For detailed safety information on the reagents used in the synthesis, consult their
respective Safety Data Sheets (SDS).

Potential Applications in Research and Drug
Development

Substituted piperazinones are a versatile class of compounds with a wide range of biological
activities. They are often explored as scaffolds in the design of novel therapeutic agents
targeting various receptors and enzymes in the central nervous system and other biological
systems. The specific substitution pattern of 1,5-Dimethylpiperazin-2-one may confer unique
pharmacological properties, making it a compound of interest for screening in drug discovery
programs. Further research is required to elucidate its biological activity and potential
therapeutic applications.

Disclaimer: This document is intended for informational purposes only and should not be
considered a substitute for professional scientific guidance. All chemical syntheses and
handling should be conducted by trained professionals in a suitably equipped laboratory.

 To cite this document: BenchChem. [An In-depth Technical Guide to 1,5-Dimethylpiperazin-2-
one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1357911#cas-number-and-iupac-name-for-1-5-
dimethylpiperazin-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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